Cas no 59931-51-0 (2-benzyl-5-bromo-1-benzofuran)

• Product Name: 2-benzyl-5-bromo-1-benzofuran
• CAS No: 59931-51-0
• MF: C₁₅H₁₁BrO
• MW: 287.151243448257
• MDL: MFCD29762799
• CID: 336767
• PubChem ID: 22768909
• Update Time: 2025-06-15

2-benzyl-5-bromo-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 5-bromo-2-(phenylmethyl)-
• 2-benzyl-5-bromo-1-benzofuran
• 59931-51-0
• SCHEMBL1601958
• EN300-254762
• OIFFTBYZGCDESA-UHFFFAOYSA-N
• Z2311646055
• DTXSID40628348
• 2-Benzyl-5-bromobenzofuran
• AKOS030587556

• MDL： MFCD29762799
• Inchi： 1S/C15H11BrO/c16-13-6-7-15-12(9-13)10-14(17-15)8-11-4-2-1-3-5-11/h1-7,9-10H,8H2
• InChI Key： OIFFTBYZGCDESA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(CC1C=CC=CC=1)O2

Computed Properties

• Exact Mass: 285.99933
• Monoisotopic Mass: 285.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14

Additional information on 2-benzyl-5-bromo-1-benzofuran

Recent Advances in the Study of 2-Benzyl-5-bromo-1-benzofuran (CAS: 59931-51-0) and Its Applications in Chemical Biology and Medicine

The compound 2-benzyl-5-bromo-1-benzofuran (CAS: 59931-51-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a benzofuran core substituted with a benzyl group at the 2-position and a bromine atom at the 5-position, has been the subject of several innovative studies aimed at exploring its biological activities and synthetic utility.

Recent research has focused on the synthesis and optimization of 2-benzyl-5-bromo-1-benzofuran derivatives for various pharmacological applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising inhibitory activity against specific kinase targets involved in inflammatory pathways. The researchers employed structure-activity relationship (SAR) studies to modify the benzyl and bromine substituents, leading to improved potency and selectivity profiles.

In the area of anticancer drug discovery, 2-benzyl-5-bromo-1-benzofuran has shown potential as a scaffold for developing novel therapeutic agents. A recent preclinical study revealed that certain derivatives of this compound can induce apoptosis in cancer cell lines by modulating the Bcl-2 protein family. The bromine substitution at the 5-position appears to play a crucial role in this biological activity, as demonstrated by comparative studies with non-brominated analogs.

The synthetic chemistry of 2-benzyl-5-bromo-1-benzofuran has also seen significant advancements. A 2024 publication in Organic Letters described an efficient palladium-catalyzed cross-coupling methodology that allows for further functionalization of the brominated benzofuran core. This development has opened new avenues for creating diverse libraries of compounds for high-throughput screening against various biological targets.

From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights into the stability and metabolic fate of 2-benzyl-5-bromo-1-benzofuran. The compound demonstrates favorable metabolic stability in human liver microsomes, with the benzofuran ring remaining intact during phase I metabolism. These findings suggest good drug-like properties that warrant further investigation in lead optimization programs.

Looking forward, researchers are particularly interested in exploring the potential of 2-benzyl-5-bromo-1-benzofuran as a privileged structure in fragment-based drug discovery. Its moderate molecular weight and the presence of multiple sites for derivatization make it an attractive starting point for the development of novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases.